Cas no 2866335-10-4 (2-Bromo-7-(difluoromethyl)-5-methyl-[1,3]thiazolo[4,5-b]pyridine)

2-Bromo-7-(difluoromethyl)-5-methyl-[1,3]thiazolo[4,5-b]pyridine is a heterocyclic compound featuring a thiazolo[4,5-b]pyridine core with bromo, difluoromethyl, and methyl substituents. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo group enables further functionalization via cross-coupling reactions, while the difluoromethyl moiety enhances metabolic stability and lipophilicity, potentially improving bioavailability. The compound’s rigid thiazolopyridine scaffold contributes to its utility in designing bioactive molecules. Its well-defined synthetic route ensures high purity and consistency, supporting research in medicinal chemistry and material science. This compound is particularly suited for applications requiring precise molecular modifications.
2-Bromo-7-(difluoromethyl)-5-methyl-[1,3]thiazolo[4,5-b]pyridine structure
2866335-10-4 structure
Product Name:2-Bromo-7-(difluoromethyl)-5-methyl-[1,3]thiazolo[4,5-b]pyridine
CAS No:2866335-10-4
MF:C8H5BrF2N2S
MW:279.104506254196
CID:6418510
PubChem ID:165815098
Update Time:2025-05-26

2-Bromo-7-(difluoromethyl)-5-methyl-[1,3]thiazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • EN300-37469975
    • 2866335-10-4
    • 2-bromo-7-(difluoromethyl)-5-methyl-[1,3]thiazolo[4,5-b]pyridine
    • 2-Bromo-7-(difluoromethyl)-5-methyl-[1,3]thiazolo[4,5-b]pyridine
    • Inchi: 1S/C8H5BrF2N2S/c1-3-2-4(6(10)11)5-7(12-3)13-8(9)14-5/h2,6H,1H3
    • InChI Key: MWFBIBWZIGMJBH-UHFFFAOYSA-N
    • SMILES: BrC1=NC2C(=C(C(F)F)C=C(C)N=2)S1

Computed Properties

  • Exact Mass: 277.93249g/mol
  • Monoisotopic Mass: 277.93249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 54Ų

2-Bromo-7-(difluoromethyl)-5-methyl-[1,3]thiazolo[4,5-b]pyridine Pricemore >>

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Additional information on 2-Bromo-7-(difluoromethyl)-5-methyl-[1,3]thiazolo[4,5-b]pyridine

Introduction to 2-Bromo-7-(difluoromethyl)-5-methyl-[1,3]thiazolo[4,5-b]pyridine (CAS No. 2866335-10-4)

2-Bromo-7-(difluoromethyl)-5-methyl-[1,3]thiazolo[4,5-b]pyridine (CAS No. 2866335-10-4) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a difluoromethyl group, and a methyl substituent on the thiazolopyridine scaffold. These structural elements contribute to its potential biological activities and pharmacological properties.

The thiazolopyridine core is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the bromine atom and the difluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. Recent studies have shown that compounds with similar structural motifs exhibit potent activities against a range of targets, including kinases, receptors, and enzymes involved in various disease pathways.

In the context of cancer research, 2-Bromo-7-(difluoromethyl)-5-methyl-[1,3]thiazolo[4,5-b]pyridine has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways. For instance, it has been shown to interfere with the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This pathway is crucial for cell proliferation, survival, and metastasis, making it an important target for therapeutic intervention.

Beyond cancer research, this compound has also shown promise in other therapeutic areas. For example, it has been evaluated for its anti-inflammatory properties and its ability to modulate immune responses. In vitro studies have indicated that 2-Bromo-7-(difluoromethyl)-5-methyl-[1,3]thiazolo[4,5-b]pyridine can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation and autoimmune diseases. These findings suggest that this compound may have potential applications in the treatment of inflammatory disorders.

The pharmacokinetic properties of 2-Bromo-7-(difluoromethyl)-5-methyl-[1,3]thiazolo[4,5-b]pyridine have also been studied extensively. Its high lipophilicity and metabolic stability contribute to favorable absorption and distribution profiles. Additionally, its low molecular weight and simple structure make it amenable to oral administration and suitable for formulation into various dosage forms. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and achieve therapeutic concentrations.

To further explore the potential of 2-Bromo-7-(difluoromethyl)-5-methyl-[1,3]thiazolo[4,5-b]pyridine, several ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully understand the long-term safety profile and optimal dosing regimens.

In conclusion, 2-Bromo-7-(difluoromethyl)-5-methyl-[1,3]thiazolo[4,5-b]pyridine (CAS No. 2866335-10-4) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As more data becomes available from ongoing studies, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.

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